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Compound of Interest

(R)-3-
(Hydroxymethyl)cyclohexanone

Cat. No.: B11924179

Compound Name:

For researchers and drug development professionals, the proper disposal of chemical waste is
a critical component of laboratory safety and environmental responsibility. This guide provides
detailed, step-by-step procedures for the safe disposal of (R)-3-
(Hydroxymethyl)cyclohexanone, ensuring compliance with safety regulations and minimizing
environmental impact.

Immediate Safety and Hazard Information

(R)-3-(Hydroxymethyl)cyclohexanone is classified with several hazards that necessitate
careful handling during disposal. According to GHS classifications, this chemical causes skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1][2].
While data for this specific compound is limited, related compounds like cyclohexanone are
classified as flammable liquids, indicating that (R)-3-(Hydroxymethyl)cyclohexanone should
also be handled as potentially flammable.

Key Precautionary Measures:
e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray[2].
e P280: Wear protective gloves, protective clothing, eye protection, and face protection[2].

e P273: Avoid release to the environment[3].
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Chemical and Physical Properties

A summary of the key quantitative data for (R)-3-(Hydroxymethyl)cyclohexanone is
presented below. These properties are essential for understanding its behavior and potential

hazards.
Property Value Source
Molecular Formula C7H1202 PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]
Appearance Colorless to pale yellow liquid CymitQuimica[4]
Boiling Point 239.8 £ 13.0 °C (Predicted) LookChem([5]
Density 1.054 + 0.06 g/cm? (Predicted) LookChem[5]
Purity Typically >295% CymitQuimica[4]

Step-by-Step Disposal Protocol

Disposal must be conducted in accordance with local, state, and federal regulations. The
following protocol provides a general framework for the safe handling and disposal of (R)-3-
(Hydroxymethyl)cyclohexanone.

1. Personal Protective Equipment (PPE) and Preparation:

o Before handling, ensure you are wearing appropriate PPE, including safety goggles with
side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat[3].

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors[2][3].

o Have an emergency spill kit readily available. Absorbent materials like vermiculite, dry sand,
or diatomite should be on hand[6].

2. Waste Collection and Storage:
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Do not mix (R)-3-(Hydroxymethyl)cyclohexanone with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

Collect waste in its original container or a clearly labeled, compatible, and sealable waste
container. The container should be marked as "Hazardous Waste" and list the full chemical

name.

Store the sealed waste container in a designated, cool, and well-ventilated secondary
containment area away from heat, sparks, and open flames[7].

. Final Disposal Procedure:

The primary disposal method is to entrust the waste to a licensed and approved waste
disposal company.

Contact your institution's EHS department to arrange for pickup and disposal. They will have
established procedures and certified contractors for handling such chemical waste.

Never pour (R)-3-(Hydroxymethyl)cyclohexanone down the drain[8][9]. Some related
compounds are very toxic to aquatic life, and this precaution prevents environmental
contamination[3].

Handle uncleaned, empty containers as you would the product itself. Do not reuse them for
other purposes.

. Spill Management:

In case of a spill, evacuate non-essential personnel and eliminate all sources of ignition[6]
[10].

Contain the spill using an inert absorbent material[6][8].

Collect the absorbed material using non-sparking tools and place it into a sealed container
for disposal as hazardous waste[7][10].

Ventilate the area and wash the spill site after the material has been removed]6].
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-3-
(Hydroxymethyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11924179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://www.dcchemicals.com/msds/MSDS_DC42858.html
https://cymitquimica.com/cas/32916-58-8/
https://www.lookchem.com/casno32916-58-8.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2111103&productDescription=226-TRIMETHYLCYCLOHXN1+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b11924179#r-3-hydroxymethyl-cyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b11924179#r-3-hydroxymethyl-cyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b11924179#r-3-hydroxymethyl-cyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b11924179#r-3-hydroxymethyl-cyclohexanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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